Cas no 142112-64-9 (3-(Chlorosulphonyl)-1-methyl-1H-pyrrole)
142112-64-9 structure
Product Name:3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
CAS No:142112-64-9
MF:C5H6ClNO2S
MW:179.624639034271
CID:1004725
PubChem ID:22065892
Update Time:2025-04-20
3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
- 1-Methyl-1H-pyrrole-3-sulphonyl chloride
- 1-methyl-1H-Pyrrole-3-sulfonyl chloride
- 1-methylpyrrole-3-sulfonyl chloride
- AKOS006317981
- JMTCUBYVVPMUSP-UHFFFAOYSA-N
- DB-063415
- DTXSID70622253
- SCHEMBL3103442
- 1-Methyl-1H-pyrrol-3-sulfonylchloride
- 142112-64-9
-
- Inchi: 1S/C5H6ClNO2S/c1-7-3-2-5(4-7)10(6,8)9/h2-4H,1H3
- InChI Key: JMTCUBYVVPMUSP-UHFFFAOYSA-N
- SMILES: ClS(C1C=CN(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 178.9807773g/mol
- Monoisotopic Mass: 178.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.4Ų
3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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